Cas no 2680821-72-9 (benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate)

• Product Name: benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate
• CAS No: 2680821-72-9
• MF: C₁₄H₁₄ClFN₄O₂
• MW: 324.737965106964
• CID: 5884276
• PubChem ID: 165935355
• Update Time: 2025-05-22

benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680821-72-9
• benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate
• EN300-28294535

• Inchi： 1S/C14H14ClFN4O2/c1-2-10(16)11-17-12(15)19-13(18-11)20-14(21)22-8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3,(H,17,18,19,20,21)
• InChI Key： WNCAIAJDQFCITE-UHFFFAOYSA-N
• SMILES： ClC1N=C(NC(=O)OCC2C=CC=CC=2)N=C(C(CC)F)N=1

Computed Properties

• Exact Mass: 324.0789316g/mol
• Monoisotopic Mass: 324.0789316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate

Benzyl N-[4-Chloro-6-(1-Fluoropropyl)-1,3,5-Triazin-2-yl]carbamate (CAS No. 2680821-72-9): A Comprehensive Overview

Benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate (CAS No. 2680821-72-9) is a specialized triazine-based compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbamates, which are increasingly studied for their unique chemical properties and applications. The presence of both chloro and fluoro substituents on the triazine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate features a 1,3,5-triazine core, a six-membered ring containing three nitrogen atoms. This core is substituted at the 2-position with a carbamate group (N-carbamate) and at the 4- and 6-positions with chloro and 1-fluoropropyl groups, respectively. The benzyl group attached to the carbamate moiety adds lipophilicity, which can influence the compound's solubility and bioavailability.

One of the most searched questions in the field of triazine chemistry is: "What are the applications of fluorinated triazine derivatives?" This compound, with its fluoropropyl side chain, is particularly interesting due to the growing demand for fluorinated building blocks in drug discovery. Fluorination is a key strategy in modern medicinal chemistry, as it can improve metabolic stability and binding affinity. Researchers are actively exploring benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate as a potential precursor for kinase inhibitors or antimicrobial agents.

In agrochemical research, chloro-fluoro triazine derivatives are gaining attention for their herbicidal and fungicidal properties. The combination of chloro and fluoro substituents in CAS 2680821-72-9 may offer unique modes of action against plant pathogens. Recent trends in sustainable agriculture have increased interest in triazine-based agrochemicals with improved environmental profiles, making this compound a subject of ongoing studies.

The synthesis of benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate typically involves nucleophilic substitution reactions on pre-functionalized triazine scaffolds. One common approach is the reaction of 2,4-dichloro-6-(1-fluoropropyl)-1,3,5-triazine with benzyl carbamate under basic conditions. The choice of solvent and base can significantly impact the yield and purity of the final product, a topic frequently searched by synthetic chemists ("optimization of triazine carbamate synthesis").

From a physicochemical perspective, this compound typically appears as a white to off-white crystalline powder. Its melting point and solubility profile are crucial parameters for formulation development, especially when considering pharmaceutical applications. The lipophilic benzyl group suggests moderate solubility in organic solvents like dichloromethane or ethyl acetate, while the polar triazine core may impart some water solubility.

The stability of benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate under various conditions is another area of interest. Like many carbamate derivatives, it may be sensitive to hydrolysis under strongly acidic or basic conditions. Proper storage typically requires protection from moisture and light, preferably at refrigerated temperatures. These stability considerations are particularly relevant given the current focus on long-term stability of pharmaceutical intermediates in the literature.

In the context of green chemistry, researchers are investigating more sustainable routes to compounds like CAS 2680821-72-9. Recent publications have explored catalytic methods for triazine functionalization that reduce waste and energy consumption. This aligns with the broader trend toward environmentally friendly synthetic methodologies, a hot topic in both academic and industrial chemistry circles.

The analytical characterization of this compound typically involves techniques such as HPLC for purity assessment, NMR spectroscopy (particularly ¹⁹F NMR due to the fluorine atom), and mass spectrometry for structural confirmation. These analytical methods are frequently searched in relation to triazine compound analysis, reflecting their importance in quality control.

Looking at the market dynamics, the demand for specialized triazine derivatives like benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate is influenced by several factors. The expansion of targeted therapy in medicine and the need for novel crop protection agents in agriculture are key drivers. Custom synthesis providers and fine chemical suppliers are increasingly listing such compounds in their catalogs, responding to research demand.

From a regulatory standpoint, while CAS 2680821-72-9 is not currently classified as hazardous under major chemical inventories, proper handling procedures should always be followed when working with any chemical substance. This includes using appropriate personal protective equipment and working in well-ventilated areas, standard practices that are emphasized in current laboratory safety guidelines.

Future research directions for benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate may explore its potential in bioconjugation chemistry or as a scaffold for combinatorial library synthesis. The triazine core's ability to participate in various click chemistry reactions makes it particularly attractive for these applications. These areas align well with current interests in high-throughput screening and drug discovery technologies.

In conclusion, benzyl N-[4-chloro-6-(1-fluoropropyl)-1,3,5-triazin-2-yl]carbamate represents an interesting example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique combination of halogen substituents and carbamate functionality offers numerous possibilities for further chemical modification and biological evaluation. As research into triazine-based compounds continues to expand, compounds like CAS 2680821-72-9 will likely play an important role in the development of new pharmaceuticals and agrochemicals.